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Compound of Interest

Compound Name: 5-Chloro-1-pentyne

Cat. No.: B126576

Technical Guide: Physicochemical Properties of
5-Chloro-1-pentyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 5-Chloro-
1-pentyne, a valuable reagent in organic synthesis. The document outlines its key physical

properties and details the experimental protocols for their determination, ensuring accurate and
reproducible results in a laboratory setting.

Core Physicochemical Properties

5-Chloro-1-pentyne is a colorless to light brown liquid with the linear formula
HC=CCH2CH2CH:CI.[1] It is classified as a terminal alkyne and a halogenated hydrocarbon,
making it a versatile building block in the synthesis of more complex molecules, including
pyrazoles and organostannane compounds.[2]

Table 1: Physical and Chemical Properties of 5-Chloro-1-pentyne
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Property Value

Molecular Formula CsH-CI[2]

Molecular Weight 102.56 g/mol [3]

Boiling Point 67-69 °C at 145 mmHg[3][4]
Density 0.968 g/mL at 25 °CJ[3][5]
Refractive Index n20/D 1.444(3]

Flash Point 15 °C (59 °F)[6]

CAS Number 14267-92-6

Experimental Protocols

Precise determination of the physical properties of a compound is critical for its application in
research and development. The following sections detail standard laboratory procedures for
measuring the boiling point and density of 5-Chloro-1-pentyne.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Since the boiling point is pressure-dependent, recording the
pressure at which the measurement is taken is crucial.

Method 1: Micro-Boiling Point Determination using a Thiele Tube
This method is ideal for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), rubber band, heating oil (mineral oil), and a heat source (Bunsen burner or heating
mantle).

e Procedure:
o Add a small amount (approximately 0.5 mL) of 5-Chloro-1-pentyne to the small test tube.

o Place the capillary tube into the test tube with the open end down.
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o Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the
test tube is aligned with the thermometer bulb.[7]

o Place the thermometer assembly into the Thiele tube containing heating oil, making sure
the rubber band is above the oil level to prevent degradation.[8]

o Gently heat the side arm of the Thiele tube. This design allows for even heat distribution
by convection.[8]

o As the temperature rises, air trapped in the capillary tube will be expelled.

o Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates the liquid has reached a temperature slightly above its boiling
point.[7][8]

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn into the capillary tube.[8] Record this temperature.

Method 2: Boiling Point Determination by Distillation

This method is suitable when a larger volume of the liquid is available and purification is also
desired.[9]

o Apparatus: Distillation flask (round-bottom flask), condenser, receiving flask, thermometer
and adapter, boiling chips, heating mantle, and clamps.

e Procedure:

o Place at least 5 mL of 5-Chloro-1-pentyne and a few boiling chips into the distillation
flask.[7]

o Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned
just below the side arm leading to the condenser to accurately measure the temperature of
the vapor.[7]
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Begin heating the flask. The liquid will start to boil and its vapor will travel into the
condenser.

When the vapor reaches the thermometer, the temperature reading will rise and then
stabilize.

Record the temperature at which the liquid is actively condensing and dripping into the
receiving flask. This stable temperature is the boiling point.[9][10]

Record the ambient barometric pressure.

Density is an intrinsic property defined as the mass of a substance per unit volume.

Method: Direct Mass and Volume Measurement

This is a straightforward method for determining the density of a liquid.

o Apparatus: Analytical balance, volumetric flask or graduated cylinder (a 10 mL graduated

cylinder is suitable), and a pipette.

e Procedure:

o

Measure the mass of a clean, dry graduated cylinder or volumetric flask on an analytical
balance and record it as m1.[11]

Using a pipette, accurately transfer a known volume of 5-Chloro-1-pentyne into the
weighed container. For a 10 mL graduated cylinder, the volume can be read directly from
the markings, reading the bottom of the meniscus.[12] Record this volume as V.

Measure the mass of the container with the liquid and record it as mz.[11]
The mass of the liquid (m) is the difference between the two measurements (m = mz - ma).
Calculate the density (p) using the formula: p=m/V

For higher precision, repeat the measurement several times and calculate the average
density. Ensure the temperature of the liquid is recorded as density is temperature-
dependent.
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Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of 5-Chloro-1-pentyne.
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Workflow for Physicochemical Property Determination
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Caption: Experimental workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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